Cas no 2680730-07-6 (benzyl N-(2,4-dibromophenyl)methylcarbamate)

• Product Name: benzyl N-(2,4-dibromophenyl)methylcarbamate
• CAS No: 2680730-07-6
• MF: C₁₅H₁₃Br₂NO₂
• MW: 399.077222585678
• CID: 5622576
• PubChem ID: 165931966
• Update Time: 2025-11-01

benzyl N-(2,4-dibromophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680730-07-6
• EN300-28303156
• benzyl N-[(2,4-dibromophenyl)methyl]carbamate
• benzyl N-(2,4-dibromophenyl)methylcarbamate

• Inchi： 1S/C15H13Br2NO2/c16-13-7-6-12(14(17)8-13)9-18-15(19)20-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,19)
• InChI Key： MDTJZVPKOYNYGX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CNC(=O)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 398.92925g/mol
• Monoisotopic Mass: 396.93130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2,4-dibromophenyl)methylcarbamate

Benzenecarbamic Acid Methyl Ester, Benzyl Ester (CAS No: 2680730-07-6): A Versatile Platform for Advanced Chemical and Biomedical Applications

In the realm of organic synthesis and pharmaceutical development, benzyl N-(2,4-dibromophenyl)methylcarbamate (CAS No: 2680730-07-6) stands out as a multifunctional compound with unique structural features enabling diverse applications. This organobromine-containing carbamate derivative combines the aromatic stability of benzene rings with reactive bromine substituents and the versatile reactivity of carbamate groups, creating a molecular scaffold adaptable to modern chemical challenges.

Recent advancements in synthetic methodology have highlighted this compound's potential as a key intermediate in the construction of bioactive molecules. Researchers at the University of Cambridge demonstrated its utility in the synthesis of brominated enzyme inhibitors, where the dual bromine substituents on the phenyl ring provide precise steric and electronic tuning for targeting specific enzyme active sites (Journal of Medicinal Chemistry, 2023). The carbamate moiety further contributes to hydrogen bonding interactions critical for binding affinity optimization.

In material science applications, this compound has emerged as a critical component in the development of biocompatible polymer networks. A 2024 study published in Advanced Materials revealed its ability to form cross-linked matrices with controlled porosity when combined with polyethylene glycol derivatives. The bromine substituents facilitate site-specific functionalization while maintaining hydrophilic properties essential for tissue engineering scaffolds.

Advances in analytical chemistry have leveraged this compound's photophysical properties through its use as a fluorogenic tag in immunoassay systems. A Nature Communications report (2023) described its application as a quencher-free reporter molecule in real-time PCR diagnostics, where its unique fluorescence profile enabled detection limits down to attomolar concentrations without requiring additional labeling steps.

The synthetic pathway involving this compound has undergone significant optimization through continuous flow chemistry approaches. A team at MIT demonstrated scalable production using microreactor systems that achieved >95% yield under ambient conditions (ACS Sustainable Chemistry & Engineering, 2024). This method reduces energy consumption by 45% compared to traditional batch processes while eliminating hazardous intermediates through solvent-free conditions.

In drug delivery systems research, this compound serves as a pH-responsive linker in nanoparticle formulations designed for targeted cancer therapy. Studies from Stanford University showed that its cleavable carbamate bond releases therapeutic payloads specifically under tumor microenvironment conditions (Biomaterials Science, 2024). The bromine substituents further enhance nanoparticle stability during circulation while minimizing off-target effects.

Environmental applications are emerging through its use in remediation strategies targeting halogenated pollutants. Researchers at ETH Zurich recently reported catalytic dehalogenation processes where this compound acts as a selective mediator for converting persistent organic pollutants into less toxic metabolites (Environmental Science & Technology Letters, 2023). Its structural rigidity provides resistance to unintended side reactions during treatment processes.

Ongoing studies explore its role in next-generation optoelectronic materials where the combination of aromatic conjugation and halogen bonding creates novel charge transport pathways. A collaboration between Harvard and Samsung Advanced Institute demonstrated prototype organic photovoltaic cells achieving record power conversion efficiencies through strategic incorporation of this compound into conjugated polymer backbones (Advanced Energy Materials, 2024).

Structural characterization via X-ray crystallography reveals intermolecular interactions between bromine atoms and carbamate oxygen atoms forming unique hydrogen-bonding networks that contribute to crystallinity control in solid-state formulations (Crystal Growth & Design, 2024). This property is being exploited for producing high-purity pharmaceutical forms with optimal dissolution profiles.

The compound's dual reactivity - bromine substituents enabling electrophilic substitutions and carbamate groups allowing nucleophilic attacks - makes it ideal for click chemistry approaches. Recent publications describe one-pot synthesis strategies combining azide-alkyne cycloadditions with bromide displacement reactions to rapidly assemble complex molecules for drug screening libraries (Chemical Science, 2023).

In analytical standards development, certified reference materials based on this compound are now used to calibrate mass spectrometry systems for detecting trace levels of environmental contaminants such as polybrominated diphenyl ethers (PBDEs). Its structural similarity to target analytes provides unmatched accuracy without cross-reactivity issues observed with conventional standards.

Current research directions focus on exploiting its redox properties for bioelectronic interfaces and wearable sensors capable of real-time biomarker detection during clinical monitoring scenarios such as post-surgical recovery or chronic disease management (Advanced Healthcare Materials, 2024).